Cas no 1570139-81-9 (1-bromo-4-cyclobutoxy-2-fluorobenzene)

• Product Name: 1-bromo-4-cyclobutoxy-2-fluorobenzene
• CAS No: 1570139-81-9
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• MDL: MFCD28673184
• CID: 5611843
• PubChem ID: 90043208
• Update Time: 2025-11-01

1-bromo-4-cyclobutoxy-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-cyclobutoxy-2-fluorobenzene
• Benzene, 1-bromo-4-(cyclobutyloxy)-2-fluoro-

• MDL： MFCD28673184
• Inchi： 1S/C10H10BrFO/c11-9-5-4-8(6-10(9)12)13-7-2-1-3-7/h4-7H,1-3H2
• InChI Key： VAPJUDJWHRAECT-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC2CCC2)C=C1F

Computed Properties

• Exact Mass: 243.98991g/mol
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 266.2±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-bromo-4-cyclobutoxy-2-fluorobenzene

Comprehensive Analysis of 1-Bromo-4-cyclobutoxy-2-fluorobenzene (CAS No. 1570139-81-9): Properties, Applications, and Industry Trends

1-Bromo-4-cyclobutoxy-2-fluorobenzene (CAS No. 1570139-81-9) is a halogenated aromatic compound with a unique structural framework, combining a bromine substituent, a cyclobutyl ether linkage, and a fluorine atom on a benzene ring. This specialty chemical has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential as a building block for complex molecular architectures. The presence of both bromo and fluoro groups enables selective functionalization, making it valuable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination.

In recent years, the demand for fluorinated aromatic compounds like 1-bromo-4-cyclobutoxy-2-fluorobenzene has surged, driven by their applications in drug discovery and agrochemical development. Fluorine incorporation often enhances metabolic stability and bioavailability, a key consideration in modern medicinal chemistry. Researchers frequently search for "CAS 1570139-81-9 suppliers" or "synthesis of fluorinated benzene derivatives," reflecting the compound's niche yet growing importance. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity (>98%), with storage recommendations emphasizing inert atmospheres to prevent degradation.

The cyclobutoxy moiety in 1-bromo-4-cyclobutoxy-2-fluorobenzene introduces steric constraints that influence conformational dynamics—a feature exploited in designing kinase inhibitors and PET radiotracers. Industry forums often discuss "cyclobutyl ether applications" or "bromo-fluorobenzene reactivity," highlighting its role in fragment-based drug design. Notably, its low environmental persistence compared to perfluorinated compounds aligns with green chemistry initiatives, addressing concerns about PFAS alternatives.

From a synthetic perspective, this compound serves as a precursor for heterocyclic scaffolds prevalent in anticancer agents and OLED materials. Patent literature reveals its utility in palladium-catalyzed transformations, with optimized protocols minimizing dehalogenation side reactions. Supply chain data indicates limited but specialized CDMO (Contract Development and Manufacturing Organization) offerings, with pricing influenced by bromine market fluctuations.

Emerging studies explore its potential in covalent inhibitor design through selective C-Br bond activation, a topic trending in chemical biology circles. Regulatory databases confirm its non-hazardous classification under standard handling conditions, though glovebox use is advised for air-sensitive applications. As structure-activity relationship (SAR) studies evolve, 1570139-81-9 continues to enable innovations in small-molecule therapeutics and functional materials.